SARS-CoV MPro-IN-2

• Molecular Formula: C13H10O4
• Molecular Weight: 230.22 g/mol
• InChI: InChI=1S/C13H10O4/c1-7(14)9-6-10(15)8-4-3-5-11(17-2)12(8)13(9)16/h3-6H,1-2H3
• InChIKey: QASXCIRROULNNX-UHFFFAOYSA-N

SARS-CoV MPro-IN-2: 1,4-Naphthoquinone Mpro Inhibitor

SARS-CoV MPro-IN-2, chemically identified as 1-(3,4-dichlorophenyl)-4-(pyridine-3-carbonyl)-N-(thiophen-2-ylmethyl)piperazine-2-carboxamide (CAS: 2768834-39-3) and also known as compound GC-14, is a potent, non-covalent, non-peptide inhibitor of the SARS-CoV-2 main protease (Mpro) [1]. It features a 1,2,4-trisubstituted piperazine scaffold, developed through structure-based rational design from the hit compound MCULE-5948770040 [1].

1

Workflow

SARS-CoV-2 Mpro inhibition studies

Non-covalent probe for enzyme kinetics

2

Selection

Most potent 1,4-naphthoquinone derivative

Lead scaffold from juglone SAR series

3

Procurement

≥98% purity, multiple suppliers

Room-temperature shipping, DMSO-soluble

• [1] Gao S, Song L, Sylvester K, et al. Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV-2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J Med Chem. 2022;65(19):13343-13364. View Source

Why This Mpro Inhibitor Cannot Be Substituted

Generic substitution among SARS-CoV-2 Mpro inhibitors is not feasible due to significant differences in their binding mechanisms, selectivity profiles, and pharmacokinetic properties. For example, unlike the covalent inhibitor GC-376, which forms an irreversible bond with the catalytic cysteine (Cys145) [1], SARS-CoV MPro-IN-2 (GC-14) is a non-covalent inhibitor [2]. This difference in binding mode directly impacts selectivity. Furthermore, in vivo data, such as the short intravenous half-life (t1/2 = 0.36 h) and moderate oral bioavailability (F = 7.2%) reported for GC-14 in rats [3], highlight that even compounds within the same class cannot be interchanged without altering key experimental outcomes. These data underscore the necessity for precise compound selection based on specific assay requirements.

Chemotype Covalent peptidomimetics (nirmatrelvir, GC376) or piperazine-based inhibitors differ fundamentally in binding mechanism and target residence time.

SAR sensitivity Within the 1,4-naphthoquinone series, minor scaffold changes can shift inhibitory potency; substitution with a close analog may alter the activity rank.

Mechanism Non-covalent inhibitors avoid cysteine-reactivity profiles associated with covalent warheads; covalent tool compounds may introduce off-target labeling confounds.

• [1] Ma C, et al. Boceprevir, GC-376, and calpain inhibitors II, XII inhibit SARS-CoV-2 viral replication by targeting the viral main protease. Cell Res. 2020;30(8):678-692. View Source
• [2] Gao S, Song L, Sylvester K, et al. Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV-2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J Med Chem. 2022;65(19):13343-13364. View Source
• [3] Gao S, et al. Data from: Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV-2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J Med Chem. 2022;65(19). In vivo PK data for GC-14. View Source

Quantitative Differentiation Evidence

Mpro Inhibitory Potency Within the 1,4-Naphthoquinone Series

SARS-CoV MPro-IN-2 (GC-14) functions as a non-covalent inhibitor of the SARS-CoV-2 main protease (Mpro) [1]. This contrasts with the covalent binding mechanism of other Mpro inhibitors like GC-376, which forms an irreversible bond with the catalytic Cys145 residue [2]. X-ray co-crystal structures confirm that GC-14 occupies multiple subpockets of the Mpro active site through critical non-covalent interactions [1].

Mpro potency within 1,4-naphthoquinone series

Head-to-head

IC50 = 72.07 ± 4.84 nM (Compound 15)

vs. Compound 5 (110.13 nM), Compound 11 (129.77 nM), Compound 23 (220.90 nM)

Represents the most potent juglone-derived analog in the study.

FRET-based enzymatic assay, identical conditions across tested set.

Evidence Dimension	Binding mechanism
Target Compound Data	Non-covalent inhibitor
Comparator Or Baseline	GC-376: Covalent inhibitor (forms irreversible bond with Cys145)
Quantified Difference	Qualitative difference in binding mode
Conditions	Enzymatic assays and X-ray crystallography

Why This Matters

This distinction is crucial for assay design, as covalent inhibitors require pre-incubation and may exhibit time-dependent effects, while non-covalent inhibitors like GC-14 offer rapid reversibility.

• [1] Gao S, Song L, Sylvester K, et al. Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV-2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J Med Chem. 2022;65(19):13343-13364. View Source
• [2] Ma C, et al. Boceprevir, GC-376, and calpain inhibitors II, XII inhibit SARS-CoV-2 viral replication by targeting the viral main protease. Cell Res. 2020;30(8):678-692. View Source

Potency Advantage Over Positive Control Shikonin

SARS-CoV MPro-IN-2 (GC-14) demonstrates excellent target selectivity for SARS-CoV-2 Mpro, with IC50 values greater than 50 μM against a panel of human cathepsins (B, F, K, L) and caspase-3 [1]. This high degree of selectivity is a key differentiator from many other Mpro inhibitors, which often exhibit significant off-target activity against these host proteases [2].

Potency vs. shikonin control

Head-to-head

~218-fold higher inhibition

SARS-CoV MPro-IN-2 IC50 72.07 nM vs. shikonin 15.75 μM

Greater target engagement at lower concentrations; reduces potential solvent artifacts.

Shikonin used as pan-coronavirus Mpro reference.

Evidence Dimension	Inhibition potency (IC50)
Target Compound Data	>50 μM for cathepsins B, F, K, L, and caspase-3
Comparator Or Baseline	Various other Mpro inhibitors (e.g., ebselen, disulfiram) which are known to be non-specific and inhibit host proteases [2]
Quantified Difference	GC-14 IC50 >50 μM vs. comparator IC50 values often in the nM to low μM range for host proteases
Conditions	Enzymatic assays against a panel of human proteases

Why This Matters

High selectivity minimizes off-target effects in cellular and in vivo experiments, ensuring that observed phenotypes are directly attributable to Mpro inhibition, which is critical for reliable target validation and mechanism-of-action studies.

• [1] Gao S, Song L, Sylvester K, et al. Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV-2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J Med Chem. 2022;65(19):13343-13364. View Source
• [2] Ma C, et al. Ebselen, disulfiram, carmofur, PX-12, tideglusib, and shikonin are nonspecific promiscuous SARS-CoV-2 main protease inhibitors. ACS Pharmacol Transl Sci. 2020;3(6):1265-1277. View Source

Non-Covalent Binding Mode vs. Covalent Inhibitors

SARS-CoV MPro-IN-2 (GC-14) exhibits low cytotoxicity in Vero E6 cells, with a CC50 value greater than 100 μM [1]. This is a significant improvement over the lead compound MCULE-5948770040 (CC50 = 58 μM) [1], demonstrating the successful optimization of the piperazine scaffold to reduce cellular toxicity.

Non-covalent binding mode

Class-level

Hydrogen bonds with His41, Gly143

Non-covalent vs. covalent (nirmatrelvir, GC376) mechanism

Mechanistically cleaner probe for reversible inhibition studies.

IC50 comparison across independent assays; class-level inference.

Evidence Dimension	Cytotoxicity (CC50)
Target Compound Data	>100 μM
Comparator Or Baseline	MCULE-5948770040: CC50 = 58 μM
Quantified Difference	GC-14 CC50 is >1.7-fold higher
Conditions	Vero E6 cells, MTT assay after 48h

Why This Matters

A high CC50 value ensures a wide therapeutic window in cell-based assays, allowing for the study of antiviral effects at concentrations well below cytotoxic levels, thus avoiding confounding results due to cell death.

• [1] Gao S, Song L, Sylvester K, et al. Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV-2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J Med Chem. 2022;65(19):13343-13364. View Source

Antiviral Activity in SARS-CoV-2-Infected Cells

In a cell-based assay using Vero E6 cells infected with SARS-CoV-2, SARS-CoV MPro-IN-2 (GC-14) exhibited potent antiviral activity with an EC50 of 1.1 μM [1]. This antiviral effect is more potent than that of the clinically used polymerase inhibitor Remdesivir (EC50 = 2.4 μM) [2].

Antiviral activity in Vero E6 cells

Cross-study

EC50 ≈ 4.55 μM

GC376 EC50 = 0.91 μM (cross-study reference)

Cell-permeable antiviral probe; confirms enzyme inhibition translates to cellular context.

Cross-study comparison, not direct head-to-head; different assay protocols.

Evidence Dimension	Antiviral activity (EC50)
Target Compound Data	1.1 μM
Comparator Or Baseline	Remdesivir: EC50 = 2.4 μM
Quantified Difference	GC-14 is 2.2-fold more potent than Remdesivir
Conditions	SARS-CoV-2 infected Vero E6 cells

Why This Matters

This data positions GC-14 as a more effective inhibitor of viral replication in vitro than a clinically approved benchmark, highlighting its potential as a superior tool compound for studying viral replication and for antiviral screening campaigns.

• [1] Gao S, Song L, Sylvester K, et al. Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV-2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J Med Chem. 2022;65(19):13343-13364. View Source
• [2] Wang M, et al. Remdesivir and chloroquine effectively inhibit the recently emerged novel coronavirus (2019-nCoV) in vitro. Cell Res. 2020;30(3):269-271. View Source

Low Cytotoxicity Profile in Mammalian Cells

In male Sprague-Dawley rats, SARS-CoV MPro-IN-2 (GC-14) demonstrated rapid absorption after oral administration (Tmax = 0.5 h) and a moderate pharmacokinetic profile with an oral half-life of 1.73 h and bioavailability of 7.2% [1]. In contrast, intravenous administration resulted in a very short half-life of 0.36 h and a high clearance rate of 3140 mL/h/kg [1].

Cytotoxicity profile

Cross-study

CC50 > 100 μM (Vero E6)

Selectivity index (CC50/EC50) >22

Low acute cytotoxicity supports reliable antiviral EC50 interpretation.

Cross-study comparison; incubation times may vary.

Evidence Dimension	Oral bioavailability (F) and half-life (t1/2)
Target Compound Data	Oral t1/2 = 1.73 h, F = 7.2%
Comparator Or Baseline	Not specified
Quantified Difference	Not applicable
Conditions	Male Sprague-Dawley rats; 2 mg/kg i.v. and 10 mg/kg p.o.

Why This Matters

These PK parameters are essential for designing in vivo efficacy studies. The short IV half-life suggests that continuous infusion or frequent dosing may be required for sustained exposure, while the moderate oral bioavailability indicates that oral dosing is feasible but may require higher doses or formulation optimization.

• [1] Gao S, et al. Data from: Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV-2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J Med Chem. 2022;65(19). In vivo PK data for GC-14. View Source

Recommended Application Scenarios

Lead for 1,4-Naphthoquinone-Based SAR Campaigns

The exceptional selectivity of GC-14 for SARS-CoV-2 Mpro (IC50 > 50 μM for cathepsins B, F, K, L, and caspase-3) [1] makes it an ideal tool compound for enzymatic and cell-based assays where confounding results from host protease inhibition must be avoided. This is critical for accurately determining the Mpro-specific contribution to viral replication or host cell responses, a key requirement in target validation studies.

Non-Covalent Mechanistic Probe for Mpro Studies

With an EC50 of 1.1 μM against SARS-CoV-2 in Vero E6 cells and a CC50 > 100 μM [1], GC-14 provides a wide therapeutic window. This allows researchers to confidently attribute observed antiviral effects to Mpro inhibition rather than non-specific cytotoxicity. Its superior potency to Remdesivir in the same cellular context [2] positions GC-14 as a robust positive control in antiviral screening campaigns.

Reference Inhibitor for Mpro Enzymatic Assays

The documented in vivo PK profile of GC-14 in rats (oral t1/2 = 1.73 h, F = 7.2%) [1] provides a critical baseline for designing animal studies. Researchers can use this data to plan dosing regimens, anticipate exposure levels, and develop formulation strategies to optimize oral bioavailability for subsequent efficacy testing in SARS-CoV-2 animal models.

Template for Favorable Physicochemical Optimization

The availability of X-ray co-crystal structures of GC-14 bound to SARS-CoV-2 Mpro [1] provides a high-resolution map of critical binding interactions within the active site. This structural information is invaluable for computational chemists and medicinal chemists aiming to rationally design next-generation Mpro inhibitors with improved potency, selectivity, or PK properties, leveraging the 1,2,4-trisubstituted piperazine scaffold as a validated starting point.

Application

Selection Property

Validation Focus

1,4-Naphthoquinone SAR starting point

Lead potency rank within juglone series

Relative IC50 rank among close analogs

Non-covalent Mpro mechanistic studies

Non-covalent binding mode, hydrogen-bond network

Reversible binding kinetics (SPR, ITC, X-ray co-crystallography)

Mpro enzymatic assay reference

Well-characterized IC50 and low cytotoxicity in host cells

Z'-factor determination in HTS formats

Physicochemical optimization template

Low MW, low rotatable bonds, favorable LogP

Property-guided lead-likeness expansion

• [1] Gao S, Song L, Sylvester K, et al. Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV-2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J Med Chem. 2022;65(19):13343-13364. View Source
• [2] Wang M, et al. Remdesivir and chloroquine effectively inhibit the recently emerged novel coronavirus (2019-nCoV) in vitro. Cell Res. 2020;30(3):269-271. View Source